Cas no 58814-44-1 (5-methyl-3-phenylisoquinolin-1-amine)

• Product Name: 5-methyl-3-phenylisoquinolin-1-amine
• CAS No: 58814-44-1
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 2125047
• PubChem ID: 58517503
• Update Time: 2025-04-21

5-methyl-3-phenylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-phenylisoquinolin-1-amine
• SCHEMBL12072247
• DA-04622
• 58814-44-1

• Inchi： 1S/C16H14N2/c1-11-6-5-9-13-14(11)10-15(18-16(13)17)12-7-3-2-4-8-12/h2-10H,1H3,(H2,17,18)
• InChI Key： QUWTYVSFUFSZSH-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=C(C)C2=CC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 234.115698455Da
• Monoisotopic Mass: 234.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų